2-methyl-N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide

• IUPAC Name: 2-methyl-N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• InChI: InChI=1S/C23H17N5OS/c1-15-6-2-3-9-18(15)23(29)24-17-8-4-7-16(14-17)19-11-12-21-25-26-22(28(21)27-19)20-10-5-13-30-20/h2-14H,1H3,(H,24,29)
• InChI Key: RYMKLZLZYICCFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NN4C(=NN=C4C5=CC=CS5)C=C3
• Molecular Formula: C23H17N5OS
• Molecular Weight: 411.5 g/mol

Description

“2-methyl-N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide” is a complex organic compound. It contains a triazole moiety, which is a nitrogenous heterocyclic component present in many drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Scientific Research Applications

Anticancer Research

Compounds with a 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold have shown cytotoxicity against various cancer cell lines. .

Antiviral Studies

Derivatives of [1,2,4]triazolo have been tested for antiviral activity against viruses such as Herpes simplex. .

Anti-inflammatory and Analgesic Applications

Thiophene derivatives have been associated with anti-inflammatory and analgesic effects. .

Antihypertensive Effects

Some thiophene derivatives exhibit antihypertensive activity. .

Antimicrobial Properties

Thiophene derivatives also show antimicrobial activity. .

Material Science Applications

Thiophene is used in the fabrication of light-emitting diodes (LEDs). .

Corrosion Inhibition

Some thiophene derivatives are used as corrosion inhibitors. .

Advanced Compound Development

.

Mechanism of Action

Indole Derivatives

Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . They bind with high affinity to multiple receptors, which makes them useful in developing new therapeutic derivatives .

Triazole Derivatives

Triazole derivatives are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . They have been found in many important synthetic drug molecules and have shown a wide range of applications as synthetic intermediates and promising pharmaceuticals .